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Compound of Interest

Compound Name:
1-(2-Hydroxy-3-

methylphenyl)ethanone

Cat. No.: B1330291 Get Quote

Essential Safety and Handling Guide for 1-(2-
Hydroxy-3-methylphenyl)ethanone
Disclaimer: A specific Safety Data Sheet (SDS) for 1-(2-Hydroxy-3-methylphenyl)ethanone
(CAS 699-91-2) was not readily available. The following safety and handling information is

based on the SDS for the structurally similar compound, 2'-Hydroxy-5'-methylacetophenone

(CAS 1450-72-2), and general guidelines for handling substituted acetophenones.[1][2][3]

Researchers should always perform a risk assessment and consult with their institution's safety

office before handling any chemical.

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for researchers, scientists, and drug development professionals working with 1-(2-
Hydroxy-3-methylphenyl)ethanone.

Hazard Identification and Summary
1-(2-Hydroxy-3-methylphenyl)ethanone is anticipated to share hazards with similar

substituted acetophenones. Based on data for 2'-Hydroxy-5'-methylacetophenone, the primary

hazards include:

Skin Irritation: May cause skin irritation upon contact.[1][2][3]
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Serious Eye Irritation: Can cause serious irritation if it comes into contact with the eyes.[1][2]

[3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2][3]

Harmful if Swallowed: May be harmful if ingested.[3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1-(2-Hydroxy-3-methylphenyl)ethanone.

PPE Category Specification
Standard Compliance
(Example)

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166 (EU) or NIOSH (US)

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and closed-toe shoes.

EN 374 (EU)

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. Use a NIOSH-

approved respirator if dust or

aerosols are generated.

NIOSH (US)

Emergency Procedures
Immediate actions in case of exposure are critical. The following tables outline first aid, fire-

fighting, and spillage response measures.

3.1 First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[1][3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

3.2 Fire-Fighting Measures

Extinguishing
Media

Unsuitable
Extinguishing
Media

Specific Hazards
from Combustion

Protective
Equipment for
Firefighters

Water spray, alcohol-

resistant foam, dry

chemical, or carbon

dioxide (CO2).[1]

Not specified.

Carbon monoxide

(CO) and carbon

dioxide (CO2).[1]

Wear a self-contained

breathing apparatus

(SCBA) and full

protective gear.[1]

3.3 Accidental Release Measures
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Personal Precautions
Environmental
Precautions

Methods for Cleaning Up

Wear appropriate personal

protective equipment (see

Section 2). Ensure adequate

ventilation. Avoid breathing

dust or vapors.[2]

Prevent the chemical from

entering drains, surface water,

or groundwater.[2]

For small spills, absorb with an

inert material (e.g., sand,

vermiculite) and place in a

suitable container for disposal.

For large spills, dike the area

and collect the material for

disposal.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

4.1 Handling Protocol

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.

Don all required personal protective equipment (PPE) as outlined in Section 2.

Weighing and Transfer:

Handle the solid material carefully to minimize dust generation.

Use a spatula or other appropriate tool for transfers.

If dissolving in a solvent, add the solid to the solvent slowly while stirring.

Reaction Setup:

Set up all glassware and equipment in a stable and secure manner within the fume hood.

Keep containers closed when not in use.
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Post-Handling:

Thoroughly wash hands with soap and water after handling the chemical.

Clean all contaminated surfaces and equipment.

Properly store or dispose of the chemical and any contaminated materials.

4.2 Disposal Plan

Waste Collection:

Collect all waste containing 1-(2-Hydroxy-3-methylphenyl)ethanone, including

contaminated solids and solutions, in a designated and clearly labeled waste container.

Container Management:

Keep the waste container tightly closed and store it in a designated, well-ventilated waste

accumulation area.

Disposal:

Dispose of the chemical waste through a licensed and approved waste disposal facility.[1]

Do not dispose of it down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling and Disposal Workflow
The following diagram illustrates the logical flow for the safe handling and disposal of 1-(2-
Hydroxy-3-methylphenyl)ethanone.
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Safe Handling and Disposal Workflow for 1-(2-Hydroxy-3-methylphenyl)ethanone
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Caption: Workflow for safe handling and disposal of 1-(2-Hydroxy-3-methylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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